molecular formula C6H9ClN2O2S2 B6222014 3-amino-4-sulfanylbenzene-1-sulfonamide hydrochloride CAS No. 2758006-48-1

3-amino-4-sulfanylbenzene-1-sulfonamide hydrochloride

Cat. No. B6222014
CAS RN: 2758006-48-1
M. Wt: 240.7
InChI Key:
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Description

3-Amino-4-sulfanylbenzene-1-sulfonamide hydrochloride, more commonly known as sulphanilamide, is a white, odorless, crystalline powder used in a wide variety of scientific research applications. It is a derivative of the aminobenzenesulfonamide family, and is an important compound in the field of organic chemistry. Sulphanilamide is used in the synthesis of many compounds, and has various biochemical and physiological effects on the body.

Scientific Research Applications

Sulphanilamide is a versatile compound used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of various compounds, such as alkaloids, antibiotics, and anti-inflammatory drugs. It is also used in the analysis of amino acids, and is often used as a standard for the calibration of spectrophotometers. Additionally, sulphanilamide is used in the preparation of dyes and pigments, and is used as a catalyst in organic reactions.

Mechanism of Action

Sulphanilamide is a sulfonamide, which means it acts as a competitive inhibitor of enzymes that require p-aminobenzoic acid (PABA) as a substrate. This inhibition results in the disruption of metabolic pathways, which can lead to various biochemical and physiological effects on the body.
Biochemical and Physiological Effects
Sulphanilamide has a variety of biochemical and physiological effects on the body. It has been shown to inhibit the growth of bacteria, fungi, and other microorganisms. It can also inhibit the production of certain hormones, such as estrogen, and can reduce inflammation. Additionally, sulphanilamide can reduce the production of certain enzymes, such as those involved in the metabolism of carbohydrates.

Advantages and Limitations for Lab Experiments

Sulphanilamide has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively inexpensive compound, which makes it an attractive option for research applications. Additionally, sulphanilamide is easy to synthesize and can be stored for long periods of time. However, there are some limitations to using sulphanilamide in laboratory experiments. For example, it can be toxic if ingested, and can cause skin irritation if it comes into contact with the skin.

Future Directions

There are a variety of future directions for the use of sulphanilamide in scientific research. One potential application is the development of new antibiotics and anti-inflammatory drugs. Additionally, sulphanilamide could be used to develop new dyes and pigments, as well as new catalysts for organic reactions. Additionally, sulphanilamide could be used to develop new methods for the analysis of amino acids, and could be used to calibrate spectrophotometers. Finally, sulphanilamide could be used to develop new methods for the synthesis of various compounds.

Synthesis Methods

Sulphanilamide is synthesized through a two-step process. The first step involves the reaction of aniline with chlorosulfonic acid, which produces sulfanilic acid. This reaction is conducted in an anhydrous medium, such as a dry ether solution. The second step involves the reaction of sulfanilic acid with hydrochloric acid, which produces sulphanilamide hydrochloride. This reaction is conducted in an aqueous medium.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-4-sulfanylbenzene-1-sulfonamide hydrochloride involves the reaction of 4-nitrobenzenesulfonamide with thioanisole followed by reduction of the nitro group to an amino group and subsequent sulfonation of the amino group with sulfuric acid. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-nitrobenzenesulfonamide", "thioanisole", "sulfuric acid", "hydrochloric acid" ], "Reaction": [ "4-nitrobenzenesulfonamide is reacted with thioanisole in the presence of a reducing agent such as iron powder or tin chloride to form 3-amino-4-methoxybenzenesulfonamide.", "The nitro group of 3-amino-4-methoxybenzenesulfonamide is reduced to an amino group using a reducing agent such as sodium dithionite or iron powder in the presence of a base such as sodium hydroxide.", "The resulting compound, 3-amino-4-sulfanylbenzene-1-sulfonamide, is sulfonated with sulfuric acid to form the sulfonic acid derivative.", "The sulfonic acid derivative is then reacted with hydrochloric acid to form the hydrochloride salt, 3-amino-4-sulfanylbenzene-1-sulfonamide hydrochloride." ] }

CAS RN

2758006-48-1

Molecular Formula

C6H9ClN2O2S2

Molecular Weight

240.7

Purity

95

Origin of Product

United States

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